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Compound of Interest

Compound Name: Cortistatin14

CAS No.: 193829-96-8

Cat. No.: B612702 Get Quote

Part 1: Executive Safety Directive
The "Bioactive Paradox"
While Cortistatin-14 (CST-14) is frequently classified as "Not a Hazardous Substance" under

GHS/OSHA guidelines (Safety Data Sheet Section 2), this regulatory label is misleading for

research environments. As a potent neuropeptide with nanomolar affinity for somatostatin

receptors (

) and the ghrelin receptor (

), CST-14 possesses significant biological activity.

Core Directive: Treat Cortistatin-14 not merely as a benign chemical, but as a High-Potency

Pharmacological Agent (HPPA). Disposal protocols must prevent environmental release and

inadvertent occupational exposure, regardless of its non-toxic regulatory status.

Part 2: Hazard Profile & Risk Assessment
Chemical vs. Biological Risk
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Feature Classification Operational Implication

GHS Status Non-Hazardous
No specific P-list or U-list EPA

waste codes apply.

Bioactivity
High (

)

Trace residues in sinks/drains

can affect aquatic life or

contaminate downstream

water tables.

Stability Moderate

Susceptible to enzymatic

degradation but stable in

sterile water/DMSO.

Routes of Entry Inhalation, Injection

Aerosolized powder is the

highest risk during

weighing/solubilization.

Personal Protective Equipment (PPE) Matrix
Respiratory: N95 respirator or P100 filters recommended when handling lyophilized powder

outside a fume hood.

Dermal: Nitrile gloves (minimum 0.11 mm thickness). Double-gloving recommended for stock

solution preparation.

Ocular: Chemical splash goggles (ANSI Z87.1).

Part 3: Strategic Disposal Framework
This protocol segregates waste streams based on physical state and contamination level to

ensure compliance and safety.

Workflow Visualization
The following decision tree illustrates the logical flow for categorizing and disposing of

Cortistatin-14 waste.
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Start: Cortistatin-14 Waste Generated
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Figure 1: Decision matrix for Cortistatin-14 waste segregation.[1] Note the distinction between

pure chemical waste and biologically contaminated media.

Protocol A: Solid Waste (Lyophilized Powder & Vials)
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Rationale: Even "empty" vials contain microgram quantities of peptide, sufficient to cause

biological effects if leached.

Primary Containment: Do not rinse original vials. Cap them tightly.

Segregation: Place all vials, weigh boats, and contaminated gloves into a clear hazardous

waste bag or a solid chemical waste drum.

Labeling: Label as "Non-Hazardous Chemical Waste: Cortistatin-14 (Peptide)."

Note: Do not label as "Biohazard" unless contaminated with human/animal fluids, as this

complicates downstream incineration protocols.

Protocol B: Liquid Waste (Stock Solutions & Buffers)
Rationale: Preventing entry into the municipal water system is critical due to the peptide's

stability in aqueous environments.

Collection: Collect all unused stock solutions (DMSO, Water, Saline) in a dedicated

"Aqueous/Organic Mixture" waste carboy.

Compatibility Check: Ensure the waste carboy does not contain strong oxidizers (e.g., nitric

acid) which could react violently with the organic solvents (DMSO) often used to solubilize

the peptide.

Inactivation (Optional but Recommended): For large volumes (>100 mL) of dilute peptide

solution, add 10% bleach (sodium hypochlorite) to a final concentration of 1% and let sit for

20 minutes before adding to the chemical waste stream. This oxidizes the disulfide bridge

(Cys-Cys), structurally inactivating the peptide [1].

Protocol C: Sharps & Debris[2]
Sharps: Any needle or glass pipette used with CST-14 must go immediately into a Red

Sharps Container. Do not recap needles.

Pipette Tips: Collect in a benchtop biohazard bag or chemical solid waste container. Do not

dispose of in regular trash.
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Part 4: Spill Response & Decontamination[3]
The "3-Zone" Cleanup Method
If dry powder is spilled, do not dry sweep. This generates aerosols.

Zone 1 (Containment): Cover the spill gently with paper towels dampened with water. This

prevents powder dispersion.[2]

Zone 2 (Inactivation): Apply a mild detergent or 10% bleach solution over the paper towels.

Allow 5 minutes of contact time.

Zone 3 (Removal): Wipe up the material working from the outside in. Dispose of all cleanup

materials as Solid Chemical Waste.

Surface Decontamination Verification
Because CST-14 is invisible to the naked eye, use the "Solvent Wipe Test":

After cleaning, wipe the area with a fresh Kimwipe soaked in 70% Ethanol.

If the surface feels "tacky" or shows streaks, peptide/salt residue remains. Repeat cleaning

with water followed by ethanol.

Part 5: References
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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